Cas no 2228780-73-0 (4-2-(aminomethyl)cyclopropyl-3-fluorophenol)

• Product Name: 4-2-(aminomethyl)cyclopropyl-3-fluorophenol
• CAS No: 2228780-73-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6085153
• PubChem ID: 165640946
• Update Time: 2025-10-29

4-2-(aminomethyl)cyclopropyl-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-2-(aminomethyl)cyclopropyl-3-fluorophenol
• 2228780-73-0
• EN300-1822023
• 4-[2-(aminomethyl)cyclopropyl]-3-fluorophenol

• Inchi： 1S/C10H12FNO/c11-10-4-7(13)1-2-8(10)9-3-6(9)5-12/h1-2,4,6,9,13H,3,5,12H2
• InChI Key： JESNYNOVAWKKKW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CC1CN)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-2-(aminomethyl)cyclopropyl-3-fluorophenol

Introduction to 4-2-(Aminomethyl)cyclopropyl-3-fluorophenol (CAS No. 2228780-73-0)

4-2-(Aminomethyl)cyclopropyl-3-fluorophenol (CAS No. 2228780-73-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by a cyclopropyl ring attached to an aminomethyl group and a fluorine-substituted phenol moiety, which collectively contribute to its distinct chemical properties and biological activities.

The cyclopropyl ring, a three-membered cyclic structure, imparts significant strain to the molecule, which can influence its reactivity and conformational flexibility. The presence of the aminomethyl group provides opportunities for further functionalization and conjugation with other biomolecules, enhancing its potential for drug design and development. Additionally, the fluorine substitution on the phenol ring can modulate the compound's lipophilicity, metabolic stability, and binding affinity to target proteins.

Recent studies have explored the pharmacological properties of 4-2-(Aminomethyl)cyclopropyl-3-fluorophenol, revealing its potential as a lead compound for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as a selective inhibitor of a specific enzyme involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and selectively target this enzyme makes it a promising candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In another study, scientists investigated the anti-inflammatory properties of 4-2-(Aminomethyl)cyclopropyl-3-fluorophenol. The results showed that it effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

The synthetic accessibility of 4-2-(Aminomethyl)cyclopropyl-3-fluorophenol has also been a focus of recent research. A study published in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This approach not only simplifies the synthesis but also allows for the preparation of various derivatives with different substituents on the cyclopropyl and phenol moieties, expanding the scope for structure-activity relationship (SAR) studies.

The safety profile of 4-2-(Aminomethyl)cyclopropyl-3-fluorophenol is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 4-2-(Aminomethyl)cyclopropyl-3-fluorophenol (CAS No. 2228780-73-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, coupled with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further investigation in drug discovery and development programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in medicinal chemistry and pharmaceutical sciences.